Cas no 51089-62-4 (4-Methyl-3-phenylisoquinoline)

4-Methyl-3-phenylisoquinoline structure
4-Methyl-3-phenylisoquinoline structure
Product Name:4-Methyl-3-phenylisoquinoline
CAS No:51089-62-4
MF:C16H13N
MW:219.281123876572
CID:1033757
PubChem ID:10976961
Update Time:2025-04-20

4-Methyl-3-phenylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3-phenylisoquinoline
    • 51089-62-4
    • DA-05343
    • SCHEMBL12145842
    • DTXSID80450488
    • J-515745
    • Inchi: 1S/C16H13N/c1-12-15-10-6-5-9-14(15)11-17-16(12)13-7-3-2-4-8-13/h2-11H,1H3
    • InChI Key: UYVLSDYYHRCGFH-UHFFFAOYSA-N
    • SMILES: N1C=C2C=CC=CC2=C(C)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.104799419g/mol
  • Monoisotopic Mass: 219.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.9Ų

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